Bayin (C21H20O9): An In-depth Technical Guide
Bayin (C21H20O9): An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Bayin (C21H20O9) is a flavonoid, a class of polyphenolic secondary metabolites found in plants. This technical guide provides a comprehensive overview of the chemical structure and properties of Bayin. Extensive literature searches indicate a notable absence of published studies on the specific biological activities, mechanisms of action, and associated signaling pathways of this particular compound. This guide summarizes the known chemical data for Bayin and provides a general overview of the well-documented biological activities of the broader flavonoid class to offer context for potential future research.
Chemical Structure and Identification
Bayin is a flavone (B191248) glycoside, characterized by a C-glycosidic bond where a glucose unit is attached to the C-8 position of the flavone backbone. The core structure is based on 2-phenylchromen-4-one.
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IUPAC Name: 7-hydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one[1]
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Molecular Formula: C21H20O9[1]
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CAS Number: 3681-96-7[1]
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PubChem CID: 21721991[1]
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SMILES: C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C(=C(C=C3)O)[C@H]4--INVALID-LINK--CO)O)O)O)O[1]
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InChI: InChI=1S/C21H20O9/c22-8-15-17(26)18(27)19(28)21(30-15)16-12(24)6-5-11-13(25)7-14(29-20(11)16)9-1-3-10(23)4-2-9/h1-7,15,17-19,21-24,26-28H,8H2/t15-,17-,18+,19-,21+/m1/s1[1]
Chemical Structure Diagram```dot
// Atom nodes with positions C1 [pos="1.0,2.0!", label="C"]; C2 [pos="1.0,0.5!", label="C"]; C3 [pos="2.0,0.0!", label="C"]; C4 [pos="3.0,0.5!", label="C"]; C5 [pos="3.0,2.0!", label="C"]; C6 [pos="2.0,2.5!", label="C"];
C7 [pos="4.0,0.0!", label="C"]; O1 [pos="4.5,-1.0!", label="O"]; C8 [pos="5.5,-1.0!", label="C"]; C9 [pos="6.0,0.0!", label="C"]; C10 [pos="5.5,1.0!", label="C"]; C11 [pos="4.0,1.0!", label="C"]; O2 [pos="3.5,2.5!", label="O"];
O3 [pos="6.5,-2.0!", label="=O"];
C12 [pos="6.5,2.0!", label="C"]; C13 [pos="7.5,2.5!", label="C"]; C14 [pos="8.5,2.0!", label="C"]; C15 [pos="8.5,1.0!", label="C"]; C16 [pos="7.5,0.5!", label="C"];
O4 [pos="9.5,2.5!", label="OH"]; O5 [pos="6.0,3.0!", label="OH"];
// Glucose Ring C1' [pos="2.0,4.0!", label="C"]; C2' [pos="1.0,4.5!", label="C"]; C3' [pos="1.0,5.5!", label="C"]; C4' [pos="2.0,6.0!", label="C"]; C5' [pos="3.0,5.5!", label="C"]; O6' [pos="3.0,4.5!", label="O"];
O7' [pos="0.0,4.0!", label="OH"]; O8' [pos="0.0,6.0!", label="OH"]; O9' [pos="2.0,7.0!", label="OH"]; C6' [pos="4.0,6.0!", label="CH₂OH"];
// Edges for Benzene Ring 1 C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;
// Edges for the main structure C4 -- C7; C7 -- O1; O1 -- C8; C8 -- C9; C9 -- C10; C10 -- C11; C11 -- C4; C11 -- O2; O2 -- C5;
C8 -- O3 [style=dashed]; // Double bond representation
C10 -- C12; C12 -- C13; C13 -- C14; C14 -- C15; C15 -- C16; C16 -- C9;
C14 -- O4; C6 -- O5;
// Edges for Glucose Ring C1' -- C2'; C2' -- C3'; C3' -- C4'; C4' -- C5'; C5' -- O6'; O6' -- C1'; C1' -- C6;
C2' -- O7'; C3' -- O8'; C4' -- O9'; C5' -- C6'; }
Caption: General overview of key signaling pathways modulated by flavonoids.
Experimental Protocols
As there are no published experimental studies specifically investigating Bayin, this guide cannot provide detailed methodologies for its analysis. Researchers interested in studying Bayin would need to develop and validate their own protocols based on standard assays for flavonoid compounds. This would typically involve:
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In vitro assays: Cellular viability assays (e.g., MTT, XTT), enzyme inhibition assays, antioxidant capacity assays (e.g., DPPH, ABTS), and molecular biology techniques (e.g., Western blotting, qPCR) to probe effects on signaling pathways.
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In vivo studies: Utilizing appropriate animal models to assess bioavailability, efficacy, and toxicity.
Conclusion and Future Directions
Bayin (C21H20O9) is a structurally defined flavonoid for which biological activity data is currently absent from scientific literature. This presents a clear opportunity for original research. Based on the known activities of the flavonoid class, initial investigations could focus on its potential antioxidant, anti-inflammatory, or cytotoxic properties. Elucidating the biological profile of Bayin and its mechanism of action could provide valuable insights for the drug development community. Future work should prioritize in vitro screening to identify potential biological targets, followed by more in-depth mechanistic studies and eventual in vivo validation.
